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Compound of Interest

Compound Name: (2R,3S)-Emricasan
Cat. No.: B15565875
Get Quote
\ J

This document provides comprehensive safety and logistical information for the proper
handling and disposal of (2R,3S)-Emricasan, a potent, irreversible pan-caspase inhibitor. The
following procedures are intended for researchers, scientists, and professionals in drug
development to ensure safe laboratory practices and environmental protection.

Understanding the Compound: Key Data

(2R,3S)-Emricasan, also known as IDN-6556 or PF-03491390, is an orally active caspase
inhibitor that has been investigated for its role in reducing apoptosis and inflammation.[1] Below
is a summary of its key properties.

Data Presentation: Properties of (2R,3S)-Emricasan
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Property

Value

Citations

Chemical Name

N-[2-(1,1-
Dimethylethyl)phenyl]-2-
oxoglycyl-N-[(1S)-1-
(carboxymethyl)-2-oxo-3-
(2,3,5,6-
tetrafluorophenoxy)propyl]-L-

[2]

alaninamide
Molecular Formula C26H27F4N307 [3][4]
Molecular Weight 569.51 g/mol [4]
CAS Number 254750-02-2 [1][3]
Appearance White to off-white solid [1][3]
Soluble in DMSO (to 100
N mg/mL or 100 mM) and
Solubility [21[3]
ethanol (to 50 mM or >28.48
mg/mL).
Store as a solid at -20°C. In
Storage [3]

solvent, store at -80°C.

Toxicity Data (LD50)

Not available.

[5]

Carcinogenicity

A 26-week study in Tg.rasH2
mice showed no evidence of

carcinogenic effect.

[6]

Environmental Fate

Data on persistence,
degradability, and
bioaccumulation are not

available.

Procedural Guidance: Safe Handling and Disposal

Adherence to proper procedures is critical when working with and disposing of (2R,3S)-

Emricasan. The following steps are based on general best practices for handling potent
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research chemicals.
Experimental Protocols: Standard Operating Procedures
2.1. Personal Protective Equipment (PPE)

Before handling (2R,3S)-Emricasan, all personnel must be equipped with the following
standard laboratory PPE:

o Eye Protection: Safety goggles with side-shields.

e Hand Protection: Chemical-resistant protective gloves (e.g., nitrile). Gloves must be
inspected before use and disposed of properly after handling.

» Body Protection: A laboratory coat or impervious clothing.

e Respiratory Protection: If working with the solid form where dust may be generated, use a
suitable respirator in a well-ventilated area or fume hood.

2.2. Spill and Exposure Procedures
In the event of a spill or exposure, immediate action is required:

o Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove
contaminated clothing and wash it before reuse.

o Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,
lifting the upper and lower eyelids. Seek immediate medical attention.

 Inhalation: Move the individual to fresh air. If breathing is difficult, provide respiratory support.
Seek medical attention.

e Ingestion: Do NOT induce vomiting. Wash out the mouth with water and seek immediate
medical attention.

o Spill Cleanup: For small spills, absorb the material with an inert, non-combustible absorbent
(e.g., diatomite, universal binders). Decontaminate the surface by scrubbing with alcohol.
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Collect all contaminated materials into a sealed, properly labeled container for hazardous
waste disposal. Ensure the area is well-ventilated.

2.3. Disposal Procedures

The disposal of (2R,3S)-Emricasan and its contaminated materials must be treated as
hazardous chemical waste.

e Unused Product:

[¢]

Keep the compound in its original, tightly sealed container.

Do not mix with other waste streams.

[¢]

[e]

Label the container clearly as "Hazardous Waste" and include the chemical name: "
(2R,3S)-Emricasan’.

[e]

Arrange for disposal through a licensed hazardous waste disposal contractor, in
accordance with all applicable federal, state, and local regulations.

e Contaminated Materials:

o All disposable labware (e.g., pipette tips, tubes, gloves) that has come into contact with
(2R,3S)-Emricasan must be collected in a dedicated, sealed, and clearly labeled
hazardous waste container.

o Rinse empty chemical containers thoroughly. The first rinse should be collected and
disposed of as hazardous waste. For highly potent compounds, collecting the first three
rinses is recommended.

o Dispose of the collected waste through your institution's environmental health and safety
(EHS) office or a certified waste disposal service.

Important Note:NEVER dispose of (2R,3S)-Emricasan down the drain or in the regular trash.
Due to the lack of environmental fate data, it is crucial to prevent its release into the
environment.
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Mandatory Visualization

The following diagrams illustrate the mechanism of action of Emricasan and the recommended
workflow for its safe handling and disposal.
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Caption: Mechanism of action of (2R,3S)-Emricasan as a pan-caspase inhibitor.
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Safe Handling Waste Generation
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Caption: Recommended workflow for the safe handling and disposal of (2R,3S)-Emricasan.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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